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Compound of Interest

Compound Name: Chlorobenzilate

Cat. No.: B1668790 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Chlorobenzilate, a pesticide classified as a probable human carcinogen

and a persistent organic pollutant. Researchers, scientists, and drug development

professionals must adhere to these procedures to ensure personal safety and environmental

protection.

Chlorobenzilate, also known as Ethyl-4,4′-dichlorobenzilate, was historically used as an

acaricide for mite control on citrus and other fruit trees.[1][2] Due to its potential carcinogenic

effects in mice, its use has been banned in the United States and the European Union.[1][2] As

a hazardous waste (EPA hazardous waste number U038), its disposal is strictly regulated.[3]

Spill and Emergency Procedures
In the event of a spill or leak of Chlorobenzilate, the following steps must be taken

immediately:

Evacuate and Secure the Area: Restrict access to the spill area to essential personnel

wearing appropriate personal protective equipment.[3]

Eliminate Ignition Sources: If the spilled material is a liquid formulation, extinguish any open

flames or potential sources of sparks.[4]

Contain the Spill:
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For liquid spills: Absorb the material using vermiculite, dry sand, earth, or a similar non-

combustible absorbent.[3][4]

For solid spills: Dampen the solid material with 60-70% ethanol to minimize dust

generation.[4]

Collect and Containerize: Carefully place the absorbed or dampened material into sealed,

properly labeled containers for disposal.[3][4]

Decontaminate the Area: Wash all contaminated surfaces with 60-70% ethanol, followed by

a thorough washing with soap and water.[4]

Ventilate: After cleanup is complete, ensure the area is well-ventilated.[4]

Do Not Dispose in Sewer: Under no circumstances should Chlorobenzilate or contaminated

materials be washed into the sewer system.[4]

Recommended Disposal Methods
The primary and most recommended method for the disposal of Chlorobenzilate is

incineration.[3][5] This process should be carried out in a specialized facility equipped with an

effluent gas scrubber to neutralize the hydrogen chloride gas produced during combustion.[3]

Disposal Method Key Parameters Efficacy

Incineration
Temperature: > 1200 °C, Dwell

Time: 1-2 seconds

High, effective destruction of

the compound

Land Disposal

Requires consultation with

environmental regulatory

agencies

Not a preferred method due to

persistence

Generators of waste containing Chlorobenzilate (in quantities equal to or greater than 100

kg/month ) must comply with USEPA regulations regarding the storage, transportation,

treatment, and disposal of this hazardous waste.[3]

Experimental Protocols
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While specific experimental protocols for the disposal of Chlorobenzilate are not detailed in

the provided search results, the general procedure for handling and preparing the waste for

incineration is as follows:

Segregation: Isolate Chlorobenzilate waste from other chemical waste streams to avoid

incompatible mixtures.

Containerization:

Liquid Waste: Collect in properly labeled, sealed containers. For added safety, place these

containers inside a secondary plastic bag that is also sealed and labeled.[3]

Solid Waste (including contaminated labware): Place in a sealed, labeled bag.[3] Broken

glassware should be decontaminated with a solvent or through chemical destruction

before disposal.[3]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the name

"Chlorobenzilate," and any other required hazard warnings.

Storage: Store the sealed waste containers in a designated, secure area away from

incompatible materials such as strong acids and bases.[4]

Arrangement for Disposal: Contact a licensed hazardous waste disposal company to arrange

for the transportation and incineration of the Chlorobenzilate waste.

Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1668790?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Chlorobenzilate
https://www.epa.gov/sites/default/files/2016-09/documents/chlorobenzilate.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorobenzilate
https://nj.gov/health/eoh/rtkweb/documents/fs/0205.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=300051QF.TXT
https://www.benchchem.com/product/b1668790#chlorobenzilate-proper-disposal-procedures
https://www.benchchem.com/product/b1668790#chlorobenzilate-proper-disposal-procedures
https://www.benchchem.com/product/b1668790#chlorobenzilate-proper-disposal-procedures
https://www.benchchem.com/product/b1668790#chlorobenzilate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668790?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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